5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride
Overview
Description
5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride (5-HAP) is a synthetic organic compound that has been used in research laboratories for a variety of purposes. It is a versatile compound that has been used in a variety of scientific experiments and studies. It has a variety of biochemical and physiological effects, as well as a range of advantages and limitations when used in lab experiments.
Scientific Research Applications
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, such as heterocyclic compounds, polymers, and pharmaceuticals. It has also been used in the synthesis of a variety of biologically active compounds, such as peptides and antibiotics. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been used in the synthesis of a variety of materials, such as plastics and polymers.
Mechanism of Action
The mechanism of action of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is not yet fully understood. However, it is believed to act as a proton donor, which can then be used to form a variety of different compounds. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has been shown to have an anti-inflammatory effect, as well as an anti-oxidant effect.
Advantages and Limitations for Lab Experiments
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride has a variety of advantages and limitations when used in lab experiments. One of the main advantages of using 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is that it is a relatively inexpensive compound, making it an attractive option for researchers. Additionally, it is a relatively stable compound, making it ideal for use in a variety of experiments. However, one of the main limitations of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is that it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. One potential direction is the use of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride in the synthesis of novel organic compounds. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used in the synthesis of peptides and antibiotics. Additionally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used in the synthesis of a variety of materials, such as plastics and polymers. Finally, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride could be used to study the biochemical and physiological effects of the compound, as well as its mechanism of action.
Synthesis Methods
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 3-hydroxyazetidin-3-yl chloride with pyrrolidin-2-one in the presence of a base. This reaction yields the desired compound, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. The second step involves the addition of hydrochloric acid, which results in the formation of the hydrochloride salt of 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride. The final step involves the purification of the compound by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride involves the reaction of a pyrrolidin-2-one derivative with an azetidine derivative in the presence of a suitable reagent to form the desired product. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "2-pyrrolidinone", "3-chloro-1-propanol", "sodium hydride", "3-azetidinol" ], "Reaction": [ "Step 1: 2-pyrrolidinone is treated with sodium hydride to form the corresponding enolate.", "Step 2: 3-chloro-1-propanol is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to form the intermediate 5-(3-chloro-2-oxopyrrolidin-1-yl)pentan-1-ol.", "Step 3: The intermediate is then treated with 3-azetidinol in the presence of a suitable reagent such as triethylamine to form the desired product, 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one.", "Step 4: The product is then treated with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration and drying." ] } | |
CAS RN |
2763758-67-2 |
Product Name |
5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride |
Molecular Formula |
C7H13ClN2O2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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